Cas no 2228677-95-8 (3-(2-amino-3,3,3-trifluoropropyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(2-amino-3,3,3-trifluoropropyl)-1lambda6-thiolane-1,1-dione
• CAS No: 2228677-95-8
• MF: C₇H₁₂F₃NO₂S
• MW: 231.235891342163
• CID: 6345833
• PubChem ID: 165638773
• Update Time: 2025-05-23

3-(2-amino-3,3,3-trifluoropropyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3,3,3-trifluoropropyl)-1lambda6-thiolane-1,1-dione
• EN300-2007558
• 2228677-95-8

• Inchi： 1S/C7H12F3NO2S/c8-7(9,10)6(11)3-5-1-2-14(12,13)4-5/h5-6H,1-4,11H2
• InChI Key： BMLLPMNAKZKIQT-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(C(F)(F)F)N)C1)(=O)=O

Computed Properties

• Exact Mass: 231.05408429g/mol
• Monoisotopic Mass: 231.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(2-amino-3,3,3-trifluoropropyl)-1lambda6-thiolane-1,1-dione

3-(2-Amino-3,3,3-Trifluoropropyl)-1λ6-Thiolane-1,1-Dione: A Comprehensive Overview

The compound 3-(2-amino-3,3,3-trifluoropropyl)-1λ6-thiolane-1,1-dione (CAS No. 2228677-95-8) is a unique organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its thiolane ring system, which is a five-membered ring containing sulfur and oxygen atoms. The presence of the trifluoropropyl group introduces interesting electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug design and development. Its structure allows for versatile functionalization, enabling researchers to explore its role as a building block in the synthesis of bioactive molecules. For instance, the amino group in the molecule can serve as a site for further modification, such as coupling with other functional groups to create hybrid compounds with enhanced pharmacological properties.

The synthesis of 3-(2-amino-3,3,3-trifluoropropyl)-1λ6-thiolane-1,1-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating key transformations during the synthesis.

One of the most promising applications of this compound lies in its potential as an intermediate in the production of advanced materials. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for creating high-performance polymers and coatings. Additionally, its fluorinated substituent enhances its thermal stability and chemical resistance, further expanding its utility in materials science.

In the field of pharmacology, CAS No. 2228677-95-8 has shown potential as a lead compound for developing new drugs targeting specific biological pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity and interact with cellular receptors, suggesting its role in therapeutic interventions for various diseases.

Moreover, the environmental impact of this compound has been a subject of recent research. Scientists are investigating its biodegradation pathways and toxicity profiles to ensure its safe use in industrial and medical applications. These studies are crucial for establishing guidelines for handling and disposing of this compound responsibly.

Looking ahead, the continued exploration of 3-(2-amino-3,3,3-trifluoropropyl)-1λ6-thiolane-1,1-dione is expected to unlock new possibilities across multiple disciplines. Its unique combination of structural features positions it as a valuable tool for advancing both fundamental research and applied technologies.